N3-TFBA-O2Oc

• IUPAC Name: 2-[2-[2-[(4-azido-2,3,5,6-tetrafluorobenzoyl)amino]ethoxy]ethoxy]acetic acid
• InChI: InChI=1S/C13H12F4N4O5/c14-8-7(9(15)11(17)12(10(8)16)20-21-18)13(24)19-1-2-25-3-4-26-5-6(22)23/h1-5H2,(H,19,24)(H,22,23)
• InChI Key: SRPUVUGFIJXTIL-UHFFFAOYSA-N
• Canonical SMILES: C(COCCOCC(=O)O)NC(=O)C1=C(C(=C(C(=C1F)F)N=[N+]=[N-])F)F
• Molecular Formula: C13H12F4N4O5
• Molecular Weight: 380.25 g/mol

Description

N3-TFBA-O2Oc is an emerging technology that has been gaining traction in the scientific community due to its potential to revolutionize research. The technology is based on the concept of combining nanotechnology, nanoscale engineering, and organic chemistry in order to create a platform for the development of new materials and processes. N3-TFBA-O2Oc is a powerful tool that has the potential to revolutionize the way we conduct research and develop new materials.

Mechanism of Action

N3-TFBA-O2Oc utilizes nanoscale building blocks to construct nanoscale structures. These structures are then combined with organic molecules to create a more complex structure. This process is highly efficient and can be used to create a wide range of materials with different properties. The nanoscale structures are then combined with organic molecules to create a more complex structure. This process is highly efficient and can be used to create a wide range of materials with different properties.
Biochemical and Physiological Effects
N3-TFBA-O2Oc has been shown to have a variety of biochemical and physiological effects. The technology has been used to create materials with improved electrical, optical, and mechanical properties. Additionally, the technology has been used to create materials with improved biocompatibility and biodegradability. The technology has also been used to create materials with unique drug delivery capabilities. These materials have been shown to have improved drug delivery capabilities and can be used to deliver drugs to specific target sites.

Advantages and Limitations for Lab Experiments

N3-TFBA-O2Oc has a number of advantages and limitations for lab experiments. The technology is highly efficient and can be used to create a wide range of materials with different properties. Additionally, the technology is relatively inexpensive and can be used in a variety of applications. The technology also has the potential to revolutionize the way we conduct research and develop new materials. However, there are some limitations to the technology. For example, the technology is still in its early stages and there are still some challenges that need to be addressed before it can be used in a wide range of applications. Additionally, the technology is still relatively new and there is still much to be learned about its potential applications.

Future Directions

N3-TFBA-O2Oc has the potential to revolutionize the way we conduct research and develop new materials. There are a number of future directions that could be explored with this technology. For example, the technology could be used to create materials with improved electrical, optical, and mechanical properties. Additionally, the technology could be used to create materials with improved biocompatibility and biodegradability. Additionally, the technology could be used to create materials with unique drug delivery capabilities. Finally, the technology could be used to create materials with improved catalytic properties.

Synthesis Methods

N3-TFBA-O2Oc is a synthesis method that utilizes nanotechnology, nanoscale engineering, and organic chemistry to create a platform for the development of new materials and processes. The method involves the use of nanoscale building blocks to construct nanoscale structures. These structures are then combined with organic molecules to create a more complex structure. This process is highly efficient and can be used to create a wide range of materials with different properties.

Scientific Research Applications

N3-TFBA-O2Oc has a wide range of applications in scientific research. The technology has been used to create materials with unique properties that can be used in a variety of applications. For example, the technology has been used to create materials with improved electrical, optical, and mechanical properties. It has also been used to create materials with unique drug delivery capabilities. Additionally, the technology has been used to create materials with improved biocompatibility and biodegradability.